![molecular formula C7H14ClNO B022807 N-tert-butyl-3-chloropropanamide CAS No. 100859-81-2](/img/structure/B22807.png)
N-tert-butyl-3-chloropropanamide
Overview
Description
N-tert-butyl-3-chloropropanamide (TBCPA) is an organic compound with the chemical formula C7H13ClN2. It is a colorless solid that is soluble in polar organic solvents such as methanol and acetonitrile. It is an amide of tert-butyl 3-chloropropanoic acid, and is commonly used as a reagent in organic synthesis. It has a wide range of applications in the fields of medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
Synthesis of Chlorophosphates : N-tert-Butyl-N-chlorocyanamide is utilized for the synthesis of dialkyl/diaryl chlorophosphates under mild conditions, achieving quantitative yields (Kumar & Kaushik, 2006).
Oxidation of Sulfur Mustard : It effectively oxidizes sulfur mustard and its simulants to non-toxic sulfoxides, even at subzero temperatures (Kumar & Kaushik, 2006).
Versatile Organic Reagent : Tert-Butyl-N-chlorocyanamide is a versatile, safe, and recyclable reagent for various organic transformations, including chlorination and oxidation reactions (Kumar & Kaushik, 2007).
Dehydrogenation Agent : Tert. butyl hypochlorite is a superior dehydrogenating agent for primary and secondary alcohols, leading to uniform reaction products (Grob & Schmid, 1953).
Drug Research and Pharmaceutical Industry : The study of tert-butylammonium N-acetylglycinate monohydrate reveals its molecular and electronic properties, with potential applications in drug research and the pharmaceutical industry (Senthilkumar et al., 2020).
Insecticidal Activities : Novel N-alkoxysulfenyl-N'-tert-butyl-N,N'-diacylhydrazines show improved solubility and insecticidal activities, potentially serving as a new insect growth regulator (Zhao et al., 2007).
Drug Discovery Applications : Tert-butyl isosteres can be used in drug discovery, but their incorporation may lead to unwanted properties and decreased metabolic stability (Westphal et al., 2015).
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to various biochemical changes .
Biochemical Pathways
It’s worth noting that similar compounds have been implicated in various biochemical pathways, including those involving the formation of free radical intermediates .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Similar compounds have shown potential antifungal activity against certain pathogens, indicating a possible role in disrupting cellular processes .
Action Environment
The action, efficacy, and stability of N-(TERT-BUTYL)-3-CHLOROPROPANAMIDE can be influenced by various environmental factors. These may include pH, temperature, and the presence of other compounds or enzymes .
properties
IUPAC Name |
N-tert-butyl-3-chloropropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClNO/c1-7(2,3)9-6(10)4-5-8/h4-5H2,1-3H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZXIRPZPFZEMJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50324061 | |
Record name | N-tert-butyl-3-chloropropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50324061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100859-81-2 | |
Record name | N-tert-butyl-3-chloropropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50324061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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